Cas no 3976-26-9 (1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]-)
3976-26-9 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]-
CAS No:3976-26-9
MF:C16H13NO2
MW:251.279924154282
CID:304342
PubChem ID:792943
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]-
- (-)-(S)-1-Phenyl-1-phthalamidoethane
- (-)-N-(a-Methylbenzyl)phthalimide
- (S)-(-)-N-(a-Methylbenzyl)phthalimide
- 1H-Isoindole-1,3(2H)-dione,2-(1-phenylethyl)-, (S)-
- Phthalimide, N-(a-methylbenzyl)-, (S)-(-)- (8CI)
- 2-[(1S)-1-phenylethyl]-2,3-dihydro-1H-isoindole-1,3-dione
- (S)-2-(1-phenylethyl)isoindoline-1,3-dione
- 3976-26-9
- CHEMBL230016
-
- Inchi: 1S/C16H13NO2/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16(17)19/h2-11H,1H3/t11-/m0/s1
- InChI Key: GSEDOKJYMYFOSX-NSHDSACASA-N
- SMILES: O=C1C2C=CC=CC=2C(N1[C@@H](C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
- LogP: 2.98170
1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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